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Introduction

Pantoprazole sulfide, with the Chemical Abstracts Service (CAS) number 102625-64-9, is a
key chemical entity in the fields of pharmaceutical chemistry and drug metabolism. It is
primarily recognized as a crucial intermediate in the synthesis of Pantoprazole, a widely used
proton pump inhibitor (PPI) for the treatment of acid-related gastrointestinal disorders.[1][2]
Furthermore, it is a significant metabolite of Pantoprazole, formed in the liver through
enzymatic processes.[3][4] This technical guide provides a comprehensive overview of
Pantoprazole sulfide, including its chemical and physical properties, detailed experimental
protocols for its synthesis and analysis, and its role in the metabolic pathway of Pantoprazole.

Chemical and Physical Properties

A summary of the key physicochemical properties of Pantoprazole sulfide is presented in
Table 1. This data is essential for its handling, formulation, and analytical characterization.

Table 1: Physicochemical Properties of Pantoprazole Sulfide
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Property

Value

Reference

CAS Number

102625-64-9

[3]

IUPAC Name

6-(difluoromethoxy)-2-[[(3,4-
dimethoxy-2-
pyridinyl)methyl]thio]-1H-

benzimidazole

Synonyms

Pantoprazole Thioether, 5-
(Difluoromethoxy)-2-[[(3,4-
dimethoxy-2-
pyridinylymethyl]thio]-1H-
benzimidazole

Molecular Formula Ci16H15F2N303S
Molecular Weight 367.37 g/mol
Melting Point 109-115 °C
White to almost white powder
Appearance
or crystal
DMF: 30 mg/mL, DMSO: 30
Solubility mg/mL, Ethanol: 25 mg/mL,
Methanol
Amax 295 nm
LogP 3.8688
Topological Polar Surface Area
holog 69.26 A2

(TPSA)

Synthesis of Pantoprazole Sulfide

Pantoprazole sulfide is synthesized as a key intermediate in the manufacturing process of
Pantoprazole. The most common synthetic route involves the condensation of 5-
(difluoromethoxy)-2-mercapto-1H-benzimidazole with 2-(chloromethyl)-3,4-dimethoxypyridine
hydrochloride.
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Starting Materials

2-(chloromethyl)-3,4-dimethoxypyridine HCI

5-(difluoromethoxy)-2-mercapto-1H-benzimidazole

Reaction Conditions Product

Temperature (25-30 °C) N‘ Pantoprazole Sulfide
Solvent (e.g., Water)
Base (e.g., NaOH)

Click to download full resolution via product page

Caption: Synthesis workflow for Pantoprazole Sulfide.

Experimental Protocol: Synthesis of Pantoprazole
Sulfide

This protocol describes a representative lab-scale synthesis of Pantoprazole sulfide.

Materials:

o 5-(difluoromethoxy)-2-mercaptobenzimidazole
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2-chloromethyl-3,4-dimethoxypyridine hydrochloride

Sodium hydroxide (NaOH)

Deionized water

Dichloromethane (DCM)

Acetonitrile (ACN)

Procedure:

Preparation of the Benzimidazole Salt: In a suitable reaction vessel, dissolve 5-
(difluoromethoxy)-2-mercaptobenzimidazole and sodium hydroxide in deionized water with
stirring at room temperature until a clear solution is obtained.

Condensation Reaction: To the solution from step 1, slowly add a solution of 2-chloromethyl-
3,4-dimethoxypyridine hydrochloride in deionized water over a period of 2-3 hours, while
maintaining the temperature at 25-30 °C.

Reaction Monitoring and Isolation: Stir the reaction mixture for 5-6 hours. The progress of the
reaction can be monitored by High-Performance Liquid Chromatography (HPLC). Upon
completion, cool the mixture to 15-20 °C to precipitate the product.

Filtration and Washing: Filter the solid product and wash the wet cake thoroughly with
deionized water to remove any unreacted starting materials and inorganic salts. The
resulting solid is Pantoprazole sulfide.

Role in Pantoprazole Metabolism

Pantoprazole is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP)

enzyme system. Pantoprazole sulfide is one of the main metabolites formed through the

reduction of the sulfoxide group of Pantoprazole, a reaction catalyzed by CYP2C19 and

CYP3AA4. It is important to note that the metabolites of pantoprazole are considered to be

pharmacologically inactive.
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Caption: Metabolic pathway of Pantoprazole.

Analytical Methodology

High-Performance Liquid Chromatography (HPLC) is the most common analytical technique for
the identification and quantification of Pantoprazole sulfide, often in the context of purity
testing of Pantoprazole or in metabolic studies.

Experimental Protocol: HPLC Analysis

The following is a general HPLC method for the analysis of Pantoprazole and its related

impurities, including Pantoprazole sulfide.

Table 2: HPLC Method Parameters
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Parameter Condition Reference

Hypersil ODS, C18 (e.g., 250

mm X 4.6 mm, 5 um)

Column

Gradient elution with a mixture
Mobile Phase of 0.01 M phosphate buffer (pH
7.0) and acetonitrile.

Flow Rate 1.0 mL/min

Detection UV at 290 nm

Column Temperature 30°C

Injection Volume 20 pL
Procedure:

o Standard and Sample Preparation: Prepare standard solutions of Pantoprazole sulfide in a
suitable diluent (e.g., a mixture of acetonitrile and water). For the analysis of bulk drug or
formulations, dissolve the sample in the same diluent to a known concentration.

o Chromatographic Analysis: Equilibrate the HPLC system with the mobile phase. Inject the
standard and sample solutions into the chromatograph.

o Data Analysis: Identify the Pantoprazole sulfide peak based on its retention time compared
to the standard. Quantify the amount of Pantoprazole sulfide by comparing the peak area
with the calibration curve generated from the standard solutions.

Biological Activity

While Pantoprazole is a potent inhibitor of the gastric H+/K+-ATPase (proton pump), its
metabolite, Pantoprazole sulfide, is generally considered to be pharmacologically inactive.
One source, however, suggests it may have some inhibitory activity against certain bacterial
species, though this is not its primary therapeutic application. The primary significance of
Pantoprazole sulfide in a biological context is as a marker of Pantoprazole metabolism.

Conclusion
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Pantoprazole sulfide (CAS 102625-64-9) is a compound of significant interest to the
pharmaceutical industry. Its role as a pivotal intermediate in the synthesis of Pantoprazole and
as a major metabolite makes its study essential for drug development, quality control, and
pharmacokinetic analysis. This technical guide has provided a detailed overview of its chemical
properties, synthesis, metabolic fate, and analytical characterization to support the work of
researchers and scientists in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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